![molecular formula C11H17N3OS B285553 3-[(4,6-dimethyl-2-pyrimidinyl)thio]-N,N-dimethylpropanamide](/img/structure/B285553.png)
3-[(4,6-dimethyl-2-pyrimidinyl)thio]-N,N-dimethylpropanamide
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Overview
Description
3-[(4,6-dimethyl-2-pyrimidinyl)thio]-N,N-dimethylpropanamide, also known as DMTD, is a newly synthesized compound that has shown great potential in scientific research.
Scientific Research Applications
Antitumor Activities
- Research on rare earth metal complexes with 2-(((4,6-dimethyl)-2-pyrimidinyl)thio)-acetic acid, a compound related to 3-[(4,6-dimethyl-2-pyrimidinyl)thio]-N,N-dimethylpropanamide, indicates significant antitumor activities. These complexes showed superior suppression ratios against various human tumor cell lines compared to the ligand alone (Qu et al., 2006).
Crystal Structure and Theoretical Calculation
- A study on 4-(4,6-Dimethylpyrimidin-2-yl)-3-thio-allophanic acid methyl ester, a similar compound, focused on its synthesis, crystal structure, and theoretical calculations. This provides insight into the molecular structure and potential applications of related compounds (Ren et al., 2006).
Antimicrobial Activity
- Synthesis of N-Substituted-N′-(4,6-dimethylpyrimidin-2-yl)-thiourea derivatives revealed broad spectrum activity against tested microorganisms, with higher activity against fungi than bacteria (Saeed et al., 2011).
Anticonvulsant Agents
- A study on the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as potential anticonvulsants investigated their interaction with anticonvulsant biotargets. This research highlights the potential of these compounds in pharmacological applications (Severina et al., 2020).
Hydrogen Bonded Network
- Investigation into the crystal structure of a related compound, 4,6-Dimethyl-2-thioxo-1,2-dihydropyrimidin-3-ium chloride–thiourea, demonstrates a layered hydrogen-bonded network, which is significant for understanding the molecular interactions and potential applications in material science (Gaye et al., 2009).
Synthesis and Biological Activity
- Research on the synthesis of pyrimidine linked pyrazole heterocyclics and their evaluation for insecticidal and antibacterial potential shows the versatility of pyrimidine derivatives in developing new bioactive compounds (Deohate & Palaspagar, 2020).
Ligand Complex Formation
- A study on the acid-base properties and complex-forming ability of 4,6-dimethyl-2-(1H)-pyrimidinone (thione) with dysprosium(III) tris(acetylacetonate) provides valuable insights into the coordination chemistry of pyrimidine derivatives (Pod''yachev et al., 1994).
Ion Recognition
- Electrochemical studies of a new ligand related to this compound demonstrated its selective-recognition ability to Cu2+ and Pb2+ ions, highlighting potential applications in ion sensing technologies (Yao-ting, 2007).
Properties
Molecular Formula |
C11H17N3OS |
---|---|
Molecular Weight |
239.34 g/mol |
IUPAC Name |
3-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N,N-dimethylpropanamide |
InChI |
InChI=1S/C11H17N3OS/c1-8-7-9(2)13-11(12-8)16-6-5-10(15)14(3)4/h7H,5-6H2,1-4H3 |
InChI Key |
QOHMBVSRFLFYJG-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NC(=N1)SCCC(=O)N(C)C)C |
Canonical SMILES |
CC1=CC(=NC(=N1)SCCC(=O)N(C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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